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Compound of Interest

Compound Name: 2,4-Dimethyl-3-hexanone

Cat. No.: B096374 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the boiling points of various dimethylhexanone

isomers. The influence of the carbonyl group and methyl group positions on boiling points is

examined, supported by experimental data. This information is crucial for professionals in

chemical research and drug development, where the physical properties of molecules play a

significant role in purification, reaction conditions, and formulation.

Comparative Analysis of Boiling Points
The boiling point of a substance is largely determined by the strength of its intermolecular

forces. For dimethylhexanone isomers, these forces are primarily dipole-dipole interactions due

to the polar carbonyl group (C=O) and van der Waals forces (specifically, London dispersion

forces) which are dependent on the molecule's surface area.

The position of the methyl groups and the carbonyl group along the hexane chain influences

the molecule's overall shape and polarity, leading to variations in boiling points among isomers.

Generally, increased branching tends to lower the boiling point. More compact, spherical

molecules have a smaller surface area for intermolecular contact, leading to weaker London

dispersion forces compared to their more linear, less branched isomers.

The steric hindrance around the carbonyl group also plays a role. When methyl groups are

closer to the carbonyl group, they can hinder the close approach of other polar molecules,

potentially weakening the dipole-dipole interactions and resulting in a lower boiling point.
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Conversely, isomers with less steric hindrance around the carbonyl group may exhibit stronger

dipole-dipole interactions and thus higher boiling points.

Boiling Point Data of Dimethylhexanone Isomers
The following table summarizes the experimentally determined boiling points of various

dimethylhexanone isomers.

Isomer Structure Boiling Point (°C) CAS Number

2,2-Dimethyl-3-

hexanone

CH₃C(CH₃)₂C(=O)CH

₂CH₂CH₃
145.85 - 149.9 5405-79-8

2,4-Dimethyl-3-

hexanone

CH₃CH₂CH(CH₃)C(=

O)CH(CH₃)₂
149.6 18641-70-8

2,5-Dimethyl-3-

hexanone

(CH₃)₂CHCH₂C(=O)C

H(CH₃)₂
148 1888-57-9

3,4-Dimethyl-2-

hexanone

CH₃CH₂CH(CH₃)CH(

CH₃)C(=O)CH₃
158.05 19550-10-8

4,4-Dimethyl-2-

hexanone

CH₃C(=O)CH₂C(CH₃)

₂CH₂CH₃
Not available 40239-18-7

3,3-Dimethyl-2-

hexanone

CH₃CH₂CH₂C(CH₃)₂C

(=O)CH₃
Not available 26118-38-7

5,5-Dimethyl-2-

hexanone

CH₃C(=O)CH₂CH₂C(

CH₃)₃
Not available 14272-73-2

3,5-Dimethyl-2-

hexanone

(CH₃)₂CHCH₂CH(CH₃

)C(=O)CH₃
Not available 40239-21-2

4,5-Dimethyl-2-

hexanone

CH₃CH(CH₃)CH(CH₃)

CH₂C(=O)CH₃
Not available 40239-02-9

Note: Boiling points can vary slightly depending on the experimental conditions and purity of

the sample.
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Experimental Protocol: Boiling Point Determination
via the Capillary Method
The boiling points cited in this guide are typically determined using a capillary method, a

reliable technique for small quantities of liquid.

Materials:

Sample of dimethylhexanone isomer

Capillary tubes (sealed at one end)

Small test tube or fusion tube

Thermometer

Heating apparatus (e.g., Thiele tube with heating oil or a melting point apparatus with a

heating block)

Stand and clamp

Procedure:

Sample Preparation: A small amount of the liquid organic compound is placed into a small

test tube or fusion tube.

Capillary Insertion: A capillary tube, sealed at one end, is placed open-end-down into the

liquid in the test tube.

Apparatus Setup: The test tube is securely attached to a thermometer, ensuring the bottom

of the test tube is level with the thermometer bulb. This assembly is then immersed in a

heating bath (like a Thiele tube) or inserted into a heating block.

Heating: The apparatus is heated slowly and steadily. As the temperature rises, the air

trapped in the capillary tube will expand and be expelled, seen as a slow stream of bubbles.
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Observation: As the liquid's boiling point is approached and exceeded, a rapid and

continuous stream of bubbles will emerge from the open end of the capillary tube. This

indicates that the vapor pressure of the liquid is greater than the atmospheric pressure.

Cooling and Measurement: The heating is then discontinued, and the apparatus is allowed to

cool slowly. The stream of bubbles will slow down and eventually stop. The exact

temperature at which the liquid just begins to enter the capillary tube is recorded as the

boiling point. At this point, the vapor pressure of the sample is equal to the atmospheric

pressure.

Logical Relationships in Isomeric Boiling Points
The following diagram illustrates the key molecular factors that influence the boiling points of

dimethylhexanone isomers.
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Factors Influencing Boiling Point of Dimethylhexanone Isomers
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Caption: Relationship between molecular structure and boiling point.

This guide provides a foundational understanding of how isomeric variations in

dimethylhexanones affect their boiling points. For more detailed studies, it is recommended to

consult peer-reviewed literature and chemical databases for extensive experimental data and

theoretical calculations.
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[https://www.benchchem.com/product/b096374#isomeric-effects-on-the-boiling-point-of-
dimethylhexanones]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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